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Compound of Interest

Compound Name:
4-Methylbenzenesulfonhydrazide-

d3

Cat. No.: B15555740

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-
Methylbenzenesulfonhydrazide-d3, a deuterated analogue of p-toluenesulfonhydrazide

(TSH). This document details its commercial sources, available technical specifications, and

key applications in chemical synthesis and potentially in drug development, with a focus on its

utility in mechanistic studies and as a labeled internal standard.

Commercial Sources and Availability
4-Methylbenzenesulfonhydrazide-d3 is a specialized chemical available from a select

number of suppliers catering to the research and pharmaceutical industries. The primary

commercial suppliers identified are MedChemExpress, C/D/N Isotopes, and Toronto Research

Chemicals. While catalog availability is confirmed, researchers are advised to contact these

suppliers directly to obtain the most current certificate of analysis, which will include critical data

such as purity and isotopic enrichment.
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A summary of key identifying information for 4-Methylbenzenesulfonhydrazide-d3 is provided

in the table below.

Parameter Value

Chemical Name 4-Methylbenzenesulfonhydrazide-d3

Synonyms
p-Toluenesulfonylhydrazide-d3, Tosylhydrazide-

d3

CAS Number 109333-73-5

Molecular Formula C₇H₇D₃N₂O₂S

Molecular Weight 189.26 g/mol

Technical Data and Specifications
Quantitative data for 4-Methylbenzenesulfonhydrazide-d3 is crucial for its effective

application in research. The following table summarizes the available technical specifications. It

is important to note that while a purity of greater than 97% is reported, detailed isotopic

enrichment data should be confirmed with the supplier through a lot-specific Certificate of

Analysis.

Specification Value Source

Purity > 97%
C/D/N Isotopes Safety Data

Sheet[1]

Appearance Solid General Chemical Properties

Storage
Room Temperature, Protect

from Heat

C/D/N Isotopes Safety Data

Sheet[1]

Applications in Organic Synthesis and Mechanistic
Studies
The primary application of 4-Methylbenzenesulfonhydrazide and its deuterated analogue lies in

their role as reagents in the formation of tosylhydrazones from aldehydes and ketones. These
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tosylhydrazones are versatile intermediates in several important organic reactions, most

notably the Shapiro and Bamford-Stevens reactions, which are used to synthesize alkenes.

The deuteration of the hydrazide group in 4-Methylbenzenesulfonhydrazide-d3 makes it a

valuable tool for investigating the mechanisms of these reactions through the kinetic isotope

effect (KIE). By comparing the reaction rates of the deuterated and non-deuterated

compounds, researchers can gain insights into the rate-determining steps of the reaction

mechanism.

The Shapiro Reaction
The Shapiro reaction is a widely used method for the conversion of tosylhydrazones to alkenes

using a strong base, typically an organolithium reagent. The reaction proceeds through a

vinyllithium intermediate.

General Experimental Workflow for the Shapiro Reaction:

Ketone/Aldehyde

Tosylhydrazone-d3 Intermediate

Condensation

4-Methylbenzenesulfonhydrazide-d3 Vinyllithium-d Intermediate

Deprotonation

Strong Base (e.g., n-BuLi)

Deuterated Alkene ProductElimination of LiOTs Aqueous Workup

Click to download full resolution via product page

Caption: General workflow for the Shapiro reaction using 4-Methylbenzenesulfonhydrazide-
d3.

Illustrative Experimental Protocol (General):

Formation of the Tosylhydrazone-d3: An equimolar amount of the starting ketone or aldehyde

and 4-Methylbenzenesulfonhydrazide-d3 are dissolved in a suitable solvent such as

methanol or ethanol. A catalytic amount of acid (e.g., HCl) may be added. The mixture is

stirred at room temperature or heated to reflux until the reaction is complete, as monitored by
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thin-layer chromatography (TLC). The product tosylhydrazone-d3 is then isolated by filtration

or extraction.

Alkene Synthesis (Shapiro Reaction): The dried tosylhydrazone-d3 is dissolved in an

anhydrous aprotic solvent (e.g., tetrahydrofuran, diethyl ether) under an inert atmosphere

(e.g., argon or nitrogen) and cooled to a low temperature (typically -78 °C). At least two

equivalents of a strong base, such as n-butyllithium, are added dropwise. The reaction

mixture is allowed to warm to room temperature and stirred until the evolution of nitrogen gas

ceases. The reaction is then quenched by the addition of water or an aqueous solution. The

deuterated alkene product is isolated by extraction and purified by chromatography.

Potential Applications in Drug Development and
Metabolomic Studies
Deuterium-labeled compounds are increasingly utilized in drug development to modify the

pharmacokinetic properties of active pharmaceutical ingredients (APIs). The substitution of

hydrogen with deuterium can lead to a stronger C-D bond compared to a C-H bond, which can

slow down metabolic processes that involve the cleavage of this bond. This "deuterium effect"

can potentially lead to a longer drug half-life, reduced formation of toxic metabolites, and an

improved overall safety and efficacy profile.

While no specific drug development programs involving 4-Methylbenzenesulfonhydrazide-d3
have been identified in the public domain, its utility as a synthetic building block for introducing

deuterium into a molecule makes it a compound of interest for medicinal chemists.

Furthermore, 4-Methylbenzenesulfonhydrazide-d3 can serve as a valuable internal standard

in mass spectrometry-based bioanalytical assays. Its chemical properties are nearly identical to

the non-deuterated form, allowing for similar extraction and chromatographic behavior, while its

distinct mass allows for accurate quantification of the non-deuterated analogue in complex

biological matrices.

Logical Relationship for Use as an Internal Standard:
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Analyte (e.g., drug metabolite)
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Caption: Logic diagram illustrating the use of a deuterated compound as an internal standard.

Conclusion
4-Methylbenzenesulfonhydrazide-d3 is a commercially available deuterated compound with

significant potential for application in both synthetic organic chemistry and the broader field of

drug discovery and development. Its primary utility lies in the synthesis of deuterated alkenes

via the Shapiro and Bamford-Stevens reactions and as a tool for mechanistic investigations

through the kinetic isotope effect. While detailed, specific experimental protocols for its use are

not readily available in public literature, established procedures for the non-deuterated

analogue provide a strong foundation for its application. Researchers and drug development

professionals are encouraged to consider the strategic use of this deuterated reagent to

advance their synthetic and analytical objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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